Cas no 1840-19-3 (3-Trifluoromethylphenyl isothiocyanate)

3-Trifluoromethylphenyl isothiocyanate is a versatile organofluorine compound characterized by the presence of a reactive isothiocyanate (–N=C=S) group and a trifluoromethyl (–CF₃) substituent on the phenyl ring. This combination imparts unique reactivity and stability, making it valuable in organic synthesis, particularly in the preparation of thiourea derivatives and heterocyclic compounds. The electron-withdrawing trifluoromethyl group enhances the electrophilicity of the isothiocyanate moiety, facilitating nucleophilic addition reactions. Its applications extend to pharmaceutical and agrochemical research, where it serves as a key intermediate for bioactive molecule development. The compound’s high purity and well-defined reactivity profile ensure consistent performance in demanding synthetic workflows.
3-Trifluoromethylphenyl isothiocyanate structure
1840-19-3 structure
Product Name:3-Trifluoromethylphenyl isothiocyanate
CAS No:1840-19-3
MF:C8H4F3NS
MW:203.184270858765
MDL:MFCD00004806
CID:172556
PubChem ID:137232
Update Time:2025-10-18

3-Trifluoromethylphenyl isothiocyanate Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-isothiocyanato-3-(trifluoromethyl)-
    • 3-(Trifluoromethyl)phenyl Isothiocyanate
    • 1-isothiocyanato-3-(trifluoromethyl)benzene
    • 1-isothiocyanato-3-trifluoromethylbenzene
    • alpha,alpha,alpha-Trifluoro-m-tolyl isothiocyanate
    • Isothiocyanic Acid 3-(Trifluoromethyl)phenyl Ester
    • meta-trifluoromethylphenyl isothiocyanate
    • α,α,α-Trifluoro-m-tolyl Isothiocyanate
    • TIMTEC-BB SBB006553
    • à,à,à-trifluoro-m-tolyl isothiocyanate
    • -(Trifluoromethyl)phenylisothiocyanate
    • m-Trifluoromethylphenol isothiocyanate
    • M-(TRIFLUOROMETHYL)PHENYL ISOTHIOCYANATE
    • 1-ISOTHIOCYANATO-3-TRIFLUOROMETHYL-BENZENE
    • 3-(Trifluoromethyl)phenyl isothiocyate, 98%
    • 3-(TRIFLUOROMETHYL)PHENYL ISOTHIOCYANATE 98%
    • 3-(trifluoromethyl)phenylisothiocyanate
    • Benzene, 1-isothiocyanato-3-(trifluoromethyl)-
    • GFEPANUKFYVALF-UHFFFAOYSA-N
    • 3-trifluoromethylphenyl isothiocyanate
    • m-TRIFLUOROMETHYL)PHENYL ISOTHIOCYANATE
    • Isothiocyani
    • 3-(Trifluoromethyl)phenyl isothiocyanate, 98%
    • VS-08547
    • 1-Isothiocyanato-3-(trifluoromethyl)benzene #
    • 3-trifluoromethyl phenyl isothiocyanate
    • SY012586
    • m-trifluoromethylphenyl isothiocyanate
    • PD168609
    • .alpha.,.alpha.,.alpha.-Trifluoro-m-tolyl isothiocyanate
    • J-802100
    • 3-(trifluoromethyl) phenyl isothiocyanate
    • GFEPANUKFYVALF-UHFFFAOYSA-
    • AKOS000212348
    • W-200182
    • A812830
    • T2460
    • CHEMBL4758782
    • D92601
    • SCHEMBL759369
    • 1840-19-3
    • DTXSID90171531
    • Z56899042
    • Isothiocyanic acid, .alpha.,.alpha.,.alpha.-trifluoro-m-tolyl ester
    • GEO-02620
    • EN300-17179
    • HMS1786G12
    • F2121-0334
    • FT-0615935
    • MFCD00004806
    • InChI=1/C8H4F3NS/c9-8(10,11)6-2-1-3-7(4-6)12-5-13/h1-4H
    • DB-021780
    • BBL027479
    • 1-Isothiocyanato-3-(trifluoromethyl)benzene;alpha,alpha,alpha-Trifluoro-m-tolyl isothiocyanate
    • STK803255
    • 3-Trifluoromethylphenyl isothiocyanate
    • MDL: MFCD00004806
    • Inchi: 1S/C8H4F3NS/c9-8(10,11)6-2-1-3-7(4-6)12-5-13/h1-4H
    • InChI Key: GFEPANUKFYVALF-UHFFFAOYSA-N
    • SMILES: S=C=NC1=CC=CC(C(F)(F)F)=C1
    • BRN: 781205

Computed Properties

  • Exact Mass: 203.00200
  • Monoisotopic Mass: 203.002
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 44.4
  • Surface Charge: 0
  • Tautomer Count: nothing

Experimental Properties

  • Color/Form: liquid
  • Density: 1.335
  • Boiling Point: 208°C(lit.)
  • Flash Point: 94 °C
  • Refractive Index: 1.555-1.557
  • Water Partition Coefficient: Hydrolyzes in water.
  • PSA: 44.45000
  • LogP: 3.43970
  • Solubility: Hydrolyzable
  • Sensitiveness: Moisture Sensitive

3-Trifluoromethylphenyl isothiocyanate Security Information

3-Trifluoromethylphenyl isothiocyanate Customs Data

  • HS CODE:2930909090
  • Customs Data:

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

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